![molecular formula C22H32N2O4 B5676289 1-(cyclopentylcarbonyl)-N-(2-ethoxy-3-methoxybenzyl)-4-piperidinecarboxamide](/img/structure/B5676289.png)
1-(cyclopentylcarbonyl)-N-(2-ethoxy-3-methoxybenzyl)-4-piperidinecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related piperidine derivatives involves multiple steps, including the acylation, cyclization, and modification of benzyl piperazines. For instance, new 1-(methoxybenzyl)-4-{2-[(methoxybenzyl)amino]ethyl}piperazines were synthesized, demonstrating the intricate steps involved in creating complex molecules with specific functionalities (Mokrov et al., 2019). These synthetic pathways are crucial for producing compounds with desired chemical and biological properties.
Molecular Structure Analysis
The molecular structure of compounds similar to 1-(cyclopentylcarbonyl)-N-(2-ethoxy-3-methoxybenzyl)-4-piperidinecarboxamide is carefully analyzed using techniques such as X-ray crystallography and molecular docking. For example, studies on 4-ethoxycarbonylmethyl-1-(piperidin-4-ylcarbonyl)-thiosemicarbazide have provided insights into the molecular basis of its inhibitory action through docking studies, highlighting the importance of molecular structure in determining biological activity (Siwek et al., 2012).
Chemical Reactions and Properties
The chemical reactions and properties of piperidine derivatives are influenced by their structural features. Modifications to the amide bond and the alkyl chain linking the benzamide moiety to the piperazine ring, as seen in derivatives of N-[2-[4-(4-Chlorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide, can significantly affect their receptor affinity and biological activity (Perrone et al., 2000). These chemical properties are pivotal in the development of compounds for therapeutic use.
properties
IUPAC Name |
1-(cyclopentanecarbonyl)-N-[(2-ethoxy-3-methoxyphenyl)methyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H32N2O4/c1-3-28-20-18(9-6-10-19(20)27-2)15-23-21(25)16-11-13-24(14-12-16)22(26)17-7-4-5-8-17/h6,9-10,16-17H,3-5,7-8,11-15H2,1-2H3,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XJYLUFRKDDTSOC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=CC=C1OC)CNC(=O)C2CCN(CC2)C(=O)C3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H32N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
388.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(cyclopentylcarbonyl)-N-(2-ethoxy-3-methoxybenzyl)-4-piperidinecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.